Cas no 125118-57-2 (3-Octen-2-one,1,1,1-trifluoro-4-methyl-, (Z)- (9CI))

• Product Name: 3-Octen-2-one,1,1,1-trifluoro-4-methyl-, (Z)- (9CI)
• CAS No: 125118-57-2
• MF: C₉H₁₃F₃O
• MW: 194.194133520126
• CID: 189935
• PubChem ID: 6442461
• Update Time: 2025-04-19

3-Octen-2-one,1,1,1-trifluoro-4-methyl-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Octen-2-one,1,1,1-trifluoro-4-methyl-, (Z)- (9CI)
• (Z)-1,1,1-trifluoro-4-methyloct-3-en-2-one
• 125118-57-2
• 3-Octen-2-one, 1,1,1-trifluoro-4-methyl-, (Z)-

• Inchi： 1S/C9H13F3O/c1-3-4-5-7(2)6-8(13)9(10,11)12/h6H,3-5H2,1-2H3/b7-6-
• InChI Key： HDHUWDPCBOMCQA-SREVYHEPSA-N
• SMILES： FC(C(/C=C(/C)\CCCC)=O)(F)F

Computed Properties

• Exact Mass: 194.09189
• Monoisotopic Mass: 194.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07